Cas no 2097916-52-2 (2-{[1-(3-Fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline)
2-{[1-(3-Fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- (3-fluoro-4-methoxyphenyl)-(3-quinoxalin-2-yloxypyrrolidin-1-yl)methanone
- F6476-4379
- 2097916-52-2
- AKOS032465277
- 2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline
- 2-{[1-(3-Fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline
-
- Inchi: 1S/C20H18FN3O3/c1-26-18-7-6-13(10-15(18)21)20(25)24-9-8-14(12-24)27-19-11-22-16-4-2-3-5-17(16)23-19/h2-7,10-11,14H,8-9,12H2,1H3
- InChI Key: SGUYVKHCHDALQU-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C(N1CCC(C1)OC1C=NC2C=CC=CC=2N=1)=O)OC
Computed Properties
- Exact Mass: 367.13321961g/mol
- Monoisotopic Mass: 367.13321961g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 64.6Ų
2-{[1-(3-Fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6476-4379-2μmol |
2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline |
2097916-52-2 | 90%+ | 2μl |
$57.0 | 2023-05-12 | |
| Life Chemicals | F6476-4379-5μmol |
2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline |
2097916-52-2 | 90%+ | 5μl |
$63.0 | 2023-05-12 | |
| Life Chemicals | F6476-4379-10μmol |
2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline |
2097916-52-2 | 90%+ | 10μl |
$69.0 | 2023-05-12 | |
| Life Chemicals | F6476-4379-20μmol |
2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline |
2097916-52-2 | 90%+ | 20μl |
$79.0 | 2023-05-12 | |
| Life Chemicals | F6476-4379-1mg |
2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline |
2097916-52-2 | 90%+ | 1mg |
$54.0 | 2023-05-12 | |
| Life Chemicals | F6476-4379-2mg |
2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline |
2097916-52-2 | 90%+ | 2mg |
$59.0 | 2023-05-12 | |
| Life Chemicals | F6476-4379-3mg |
2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline |
2097916-52-2 | 90%+ | 3mg |
$63.0 | 2023-05-12 | |
| Life Chemicals | F6476-4379-4mg |
2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline |
2097916-52-2 | 90%+ | 4mg |
$66.0 | 2023-05-12 | |
| Life Chemicals | F6476-4379-5mg |
2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline |
2097916-52-2 | 90%+ | 5mg |
$69.0 | 2023-05-12 | |
| Life Chemicals | F6476-4379-10mg |
2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline |
2097916-52-2 | 90%+ | 10mg |
$79.0 | 2023-05-12 |
2-{[1-(3-Fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-{[1-(3-Fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline
Chemical Profile of 2-{[1-(3-Fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline (CAS No. 2097916-52-2)
2-{[1-(3-Fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline, identified by its CAS number 2097916-52-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.
The molecular structure of 2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline incorporates several key functional groups that contribute to its unique chemical properties and biological activity. The presence of a quinoxaline core, combined with a pyrrolidinyl side chain substituted with a fluoro-4-methoxybenzoyl group, suggests a potential for interaction with biological targets such as enzymes and receptors. These structural features are often exploited in the design of molecules with enhanced binding affinity and selectivity.
In recent years, there has been a growing interest in the development of quinoxaline derivatives as pharmacological agents due to their demonstrated efficacy in various preclinical studies. The fluoro and methoxy substituents in the benzoyl moiety are particularly noteworthy, as they can modulate the electronic properties of the molecule and influence its metabolic stability. Such modifications are crucial for optimizing pharmacokinetic profiles, which are essential for the clinical success of a drug candidate.
The synthesis of 2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the quinoxaline core, followed by functionalization with the pyrrolidinyl group and subsequent introduction of the fluoro-4-methoxybenzoyl moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve the desired connectivity between the various structural units.
The biological activity of this compound has been explored in several contexts, including its potential as an inhibitor or modulator of key enzymes involved in disease pathways. For instance, preliminary studies have suggested that derivatives of quinoxaline can interact with enzymes such as kinases and phosphodiesterases, which play critical roles in signal transduction and cellular metabolism. The presence of the fluoro substituent is particularly interesting, as fluorinated aromatic compounds are known to exhibit improved bioavailability and metabolic stability.
The< strong>methoxy-substituted benzoyl group in the molecule may also contribute to its biological activity by influencing receptor binding affinity. Methoxy groups are commonly found in biologically active molecules and can enhance solubility while maintaining lipophilicity, which is important for membrane permeability. The combination of these structural features makes 2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline a promising candidate for further investigation in drug discovery programs.
In addition to its potential therapeutic applications, this compound may also find utility in research settings as a tool compound for studying enzyme mechanisms and developing new synthetic methodologies. The unique structural framework provides opportunities for chemists to explore novel reaction pathways and develop innovative synthetic strategies that could be applied to other biologically relevant molecules.
The< strong>CAS number 2097916-52-2 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. Researchers interested in accessing this compound for their studies may find it listed in chemical supply catalogs or specialized repositories where such molecules are made available for research purposes. The availability of high-quality starting materials is crucial for conducting thorough investigations into the chemical properties and biological activities of novel compounds like this one.
The ongoing research into< strong >quinoxaline derivativescontinues to reveal new insights into their potential applications across various therapeutic areas. As our understanding of biological pathways evolves, so too does our ability to design molecules that can interact selectively with disease-causing targets. The< strong >fluoro- and< strong >methoxy-substituted benzoyl group in< strong >2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxalineis a testament to the sophisticated approaches being employed to optimize molecular properties for improved therapeutic efficacy.
In conclusion, 2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}< strong >quinoxaline (CAS No. 2097916-52-2)is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a therapeutic agent or research tool. As advancements continue to be made in synthetic chemistry and drug discovery methodologies, compounds like this one will undoubtedly play an important role in shaping the future of medicinal biology.
2097916-52-2 (2-{[1-(3-Fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}quinoxaline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)